4-Bromo-2-(trimethylsilyl)thiazole

• IUPAC Name: (4-bromo-1,3-thiazol-2-yl)-trimethylsilane
• InChI: InChI=1S/C6H10BrNSSi/c1-10(2,3)6-8-5(7)4-9-6/h4H,1-3H3
• InChI Key: WLQGXFSBIGJXDA-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C1=NC(=CS1)Br
• Molecular Formula: C6H10BrNSSi
• DSSTOX Substance ID: DTXSID00402106
• Molecular Weight: 236.21 g/mol
• CAS RN: 108306-53-2

Description

4-Bromo-2-(trimethylsilyl)thiazole is a chemical compound with the empirical formula C6H10BrNSSi. It has a molecular weight of 236.20. The compound is in liquid form and has a density of 1.384 g/mL at 25 °C.

Synthesis Analysis

Thiazole synthesis involves various reactions, including the treatment of N,N-diformylaminomethyl aryl ketones with phosphorus pentasulfide and triethylamine in chloroform. Other methods include copper-catalyzed condensation of oximes, anhydrides, and potassium thiocyanate.

Molecular Structure Analysis

The molecular structure of this compound is represented by the SMILES string CSi(C)c1nc(Br)cs1. The InChI key for this compound is WLQGXFSBIGJXDA-UHFFFAOYSA-N.

Chemical Reactions Analysis

The thiazole ring in the compound is aromatic, characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The C-5 atom can undergo electrophilic substitution, and the C-2 atom can undergo nucleophilic substitution.

Physical And Chemical Properties Analysis

This compound is a liquid with a density of 1.384 g/mL at 25 °C. More detailed physical and chemical properties were not found in the search results.

Scientific Research Applications

• Synthesis of Amino Sugars and Sphingosines : 2-(Trimethylsilyl)thiazole addition to amino aldehydes is used for the synthesis of amino sugars and sphingosines, indicating potential applications in these areas (Dondoni, Fantin, Fogagnolo, & Pedrini, 1990).

• Drug Discovery Programs : The synthesis of 1,3-dibromo-1,1-difluoro-2-propanone, leading to 4-bromodifluoromethyl thiazoles, is proposed as a useful synthon in drug discovery programs (Colella et al., 2018).

• Fungicidal Properties : Bromo-thiazoles, including those with aryl- and amino-groups, show promising fungicidal properties, potentially offering a new class of non-metallic fungicides (Mahapatra, 1956).

• Synthesis of Biological Compounds : A one-pot method efficiently synthesizes 4-aryl-2-aminothiazoles in a green solvent, with potential applications in biological compounds (Wagare et al., 2017).

• Antibacterial Activity : Novel 2,4-disubstituted thiazole derivatives have shown significant antibacterial activity against various microorganisms (Vijesh et al., 2010).

• Iron Corrosion Inhibition : Thiazole and thiadiazole derivatives are effective in inhibiting iron corrosion, with theoretical data in good agreement with experimental results (Kaya et al., 2016).

Mechanism of Action

While the specific mechanism of action for 4-Bromo-2-(trimethylsilyl)thiazole is not mentioned in the search results, thiazole-containing compounds are known to have diverse biological activities. They can activate or stop biochemical pathways and enzymes or stimulate or block receptors in biological systems.

Safety and Hazards

The compound is classified as a flammable liquid (Category 4, H227). It is advised to keep it away from heat, sparks, open flames, and hot surfaces. Protective gloves, clothing, eye protection, and face protection should be worn when handling this compound.

Future Directions

While specific future directions for 4-Bromo-2-(trimethylsilyl)thiazole were not found in the search results, thiazole derivatives are being explored for their potential in proteomics research applications.

Relevant Papers The search results did not provide specific papers related to this compound.